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Compound of Interest

Compound Name: Di-tert-butyl dicarbonate

Cat. No.: B120438

For Researchers, Scientists, and Drug Development Professionals

Di-tert-butyl dicarbonate, commonly referred to as Boc anhydride or (Boc)z0, is an
indispensable reagent in organic synthesis, particularly for the protection of amine
functionalities in the development of pharmaceuticals and peptides.[1][2] While remarkably
useful, its handling is associated with significant health and safety risks, necessitating a
thorough understanding of its properties and the implementation of stringent safety protocols.
This guide provides an in-depth overview of the safety and handling precautions for di-tert-
butyl dicarbonate, tailored for professionals in research and drug development.

Physicochemical and Toxicological Properties

Di-tert-butyl dicarbonate is a colorless solid or liquid with a low melting point, making it
susceptible to being in either state at ambient laboratory temperatures.[1][3] It is highly volatile
and possesses a characteristic sharp odor. A summary of its key quantitative properties is
provided in Table 1.

Table 1: Physicochemical and Toxicological Data for Di-tert-butyl Dicarbonate
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Property Value Reference(s)
Chemical Formula C10H180s5 [1114]

Molar Mass 218.25 g/mol [1][4]
Appearance Colorless solid or oil [1]

Melting Point 221024 °C (7210 75 °F) [11[3]

Boiling Point 56 to 57 °C (133 to 135 °F) at (3]

0.5 mmHg
Density 0.95 g/cm?3 [1]
Flash Point 37 °C (98.6 °F) [5][6]

Autoignition Temperature

460 °C (860 °F)

[5]

Solubility in Water

Insoluble

[1]

Solubility in Organic Solvents

Soluble in most organic

solvents

[1](2]

Inhalation Toxicity (LC50, Rat,
4h)

100 mg/m?3

[1](7]

Hazard Identification and GHS Classification

Di-tert-butyl dicarbonate is classified as a hazardous substance and requires careful

handling.[8] It is a flammable solid or liquid, highly toxic upon inhalation, and can cause serious
eye damage, skin irritation, and allergic reactions.[5][7][8][9]

GHS Hazard Statements:

H228: Flammable solid.[7][9]

H315: Causes skin irritation.[7][9]

H317: May cause an allergic skin reaction.[7][9][10]

H318: Causes serious eye damage.[7][9]
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o H330: Fatal if inhaled.[7][9][10][11]
o H335: May cause respiratory irritation.[7][9]

Due to its slow decomposition in the presence of moisture to produce carbon dioxide gas, there
is a risk of pressure buildup in sealed containers.[1] For this reason, it is typically supplied in
plastic bottles rather than glass.[1]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory when handling di-tert-butyl
dicarbonate to minimize exposure and ensure personal safety.

o Eye and Face Protection: Tightly fitting safety goggles or a face shield are essential.[12]
Contact lenses should not be worn as they can absorb and concentrate irritants.[13]

o Skin Protection: Chemical-resistant gloves, such as nitrile rubber (with a breakthrough time
of greater than 240 minutes recommended for prolonged contact), should be worn.[13] A lab
coat or chemical-resistant apron is also necessary.[13]

o Respiratory Protection: All work with di-tert-butyl dicarbonate should be conducted in a
certified chemical fume hood.[5][12] If there is a risk of inhalation, a NIOSH-approved
respirator with an appropriate cartridge should be used.[5][7]

e Hand Protection: Gloves must be worn on clean hands. After use, hands should be washed
and dried thoroughly, and a non-perfumed moisturizer is recommended.[13]

Safe Handling and Storage

Adherence to strict handling and storage protocols is crucial for mitigating the risks associated
with di-tert-butyl dicarbonate.

e Handling:
o Work in a well-ventilated area, preferably a chemical fume hood.[5][12]

o Avoid contact with skin, eyes, and clothing.[5][7]
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[e]

Do not breathe dust, vapor, mist, or gas.[5]

o

Keep away from heat, sparks, open flames, and other ignition sources.[7][9]

[¢]

Use non-sparking tools and take precautionary measures against static discharge.[12]

[¢]

Wash hands thoroughly after handling.[7]

o Storage:

o Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[7][9]
Recommended storage is often refrigerated at 2-8°C.[3]

o Store away from incompatible materials such as acids, bases, oxidizing agents, and
reducing agents.[5][13]

o Store in a locked cabinet or other secure location.[7]

o Be aware of the potential for pressure buildup in containers and vent them periodically if
necessary, especially if not stored refrigerated.[9]

Spill and Disposal Procedures

In the event of a spill, immediate and appropriate action is critical. For disposal, all local, state,
and federal regulations must be followed.

Spill Response

The following workflow outlines the essential steps for safely managing a di-tert-butyl
dicarbonate spill.

Spill Response Workflow

Evacuate Immediate Area Don Appropriate PPE
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Caption: Workflow for responding to a di-tert-butyl dicarbonate spill.

For minor spills, remove all ignition sources and clean up immediately, avoiding breathing
vapors and contact with skin and eyes.[13] For major spills, clear the area of all personnel,
move upwind, and alert emergency responders.[13]

Waste Disposal

Unused or waste di-tert-butyl dicarbonate should be treated as hazardous waste and
disposed of in accordance with all applicable regulations.[7] Do not dispose of it down the
drain.[12] Empty containers may still contain hazardous residues and should be handled
accordingly.[9]

First Aid Measures

The appropriate first aid measures depend on the route of exposure. Immediate medical
attention is required for inhalation and eye contact.

The following diagram illustrates the recommended first aid procedures.

First Aid Procedures

v y

: fnnetaton :

Immediately flush eyes with plenty of water
for at least 15 minutes, holding eyelids open.
Seek immediate medical attention.

Ingestion

Do NOT induce vomiting.
Rinse mouth with water.
Seek immediate medical attention.

Move to Fresh Air. Immediately remove contaminated clothing.
Flush skin with running water for at least 15 minutes.

Seek medical attention if irritation persists.

If not breathing, give artificial respiration.

Seek immediate medical attention.
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Caption: First aid measures for di-tert-butyl dicarbonate exposure.

 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.[7]

o Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin area
with copious amounts of water for at least 15 minutes.[7] Seek medical attention if irritation
develops or persists.[13]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to hold the eyelids open.[7] Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting.[7] Rinse the mouth with water and seek immediate
medical attention.[7]

Experimental Protocol: Quenching of Excess Di-tert-
butyl Dicarbonate

It is often necessary to quench, or neutralize, excess di-tert-butyl dicarbonate in a reaction
mixture before workup to ensure its complete removal. The following protocol outlines a
general and safe procedure for this purpose.

Materials:

Reaction mixture containing excess di-tert-butyl dicarbonate

Quenching agent (e.g., 2-aminoethanol, imidazole, or a solution of agueous ammonium
hydroxide)

Appropriate organic solvent for extraction (e.g., ethyl acetate, dichloromethane)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)
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Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask, separatory funnel, and other standard laboratory glassware

Magnetic stirrer and stir bar

Rotary evaporator

Procedure:

Cool the Reaction Mixture: In a chemical fume hood, cool the reaction mixture to 0 °C in an
ice bath. This is to control any potential exotherm during the quenching process.

Slow Addition of Quenching Agent: While stirring, slowly add the chosen quenching agent to
the reaction mixture.

o 2-Aminoethanol: Add 1.5 to 2 equivalents (relative to the excess Boc anhydride) of 2-
aminoethanol dropwise.

o Imidazole: Add 1.5 equivalents of imidazole.[1] The resulting Boc-imidazole is more water-
soluble and can be removed with a dilute acid wash during workup.[1]

Stir: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir
for an additional 1-2 hours to ensure the reaction is complete.[1]

Aqueous Workup:
o Dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate).[1]

o Transfer the mixture to a separatory funnel and wash with saturated aqueous sodium
bicarbonate solution.[1]

o Wash with brine.[1]
Drying and Concentration:

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.[1]
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o Filter off the drying agent.
o Concentrate the filtrate under reduced pressure using a rotary evaporator.[1]

Note: The choice of quenching agent may depend on the stability of the desired product to the
reaction conditions.

Chemical Incompatibilities

Understanding the chemical incompatibilities of di-tert-butyl dicarbonate is crucial for
preventing dangerous reactions.

4 )

Chemical Incompatibilities

Decompositior, Moisture/Water
Pressure Buildup
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Caption: Major chemical incompatibilities of di-tert-butyl dicarbonate.

Di-tert-butyl dicarbonate should be kept away from:

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/pdf/Technical_Support_Center_Removal_of_Unreacted_Di_tert_butyl_Dicarbonate.pdf
https://www.benchchem.com/product/b120438?utm_src=pdf-body
https://www.benchchem.com/product/b120438?utm_src=pdf-body-img
https://www.benchchem.com/product/b120438?utm_src=pdf-body
https://www.benchchem.com/product/b120438?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Strong Acids and Bases: Can cause violent reactions.[5]

e Oxidizing Agents: Contact can lead to ignition.[13]

e Reducing Agents: Can result in violent reactions.[5]

o Moisture: Leads to slow decomposition and the generation of carbon dioxide, which can
cause pressure buildup in sealed containers.[1][2]

By adhering to the safety precautions and handling procedures outlined in this guide,
researchers, scientists, and drug development professionals can safely and effectively utilize
di-tert-butyl dicarbonate in their work. A thorough understanding of its hazards and the
implementation of robust safety protocols are paramount to ensuring a safe laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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